1-(3,4-Difluorophenyl)-3-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)urea
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Description
1-(3,4-Difluorophenyl)-3-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)urea is a useful research compound. Its molecular formula is C18H22F2N6O2 and its molecular weight is 392.411. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reaction Mechanisms
- Studies have explored the reactions of pyrimidine derivatives with various agents, demonstrating the versatility and reactivity of these compounds in producing a range of heterocyclic compounds. For instance, the reaction of 4-alkoxypyrimidine 1-oxides with phenyl isocyanate and phenyl isothiocyanate has been investigated, highlighting the synthesis of novel pyrimidine compounds with potential applications in medicinal chemistry (Hiroshi Yamanaka, Setsuko Niitsuma, Takao Sakamoto, 1979).
- The condensation of ethyl 2-ethoxymethylidene-3-polyfluoroalkyl-3-oxopropionates with urea under different conditions leads to the synthesis of ethyl 3-polyfluoroalkyl-3-oxo-2-(ureidomethylidene)propionates and their cyclization products, showcasing the potential for creating diverse pyrimidine-based structures with unique properties (M. V. Goryaeva, Y. Burgart, V. Saloutin, 2009).
Biological Evaluation
- Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized and evaluated for their antibacterial properties. This research underscores the potential of pyrimidine derivatives as a scaffold for developing new antimicrobial agents (M. E. Azab, M. Youssef, E. A. El-Bordany, 2013).
- The synthesis and evaluation of pyrazolopyrimidines derivatives have been carried out, demonstrating anticancer and anti-5-lipoxygenase activities. This highlights the therapeutic potential of pyrimidine derivatives in treating cancer and inflammatory diseases (A. Rahmouni, Sawssen Souiei, Mohamed Amine Belkacem, Anis Romdhane, J. Bouajila, H. Ben Jannet, 2016).
properties
IUPAC Name |
1-(3,4-difluorophenyl)-3-[2-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]oxyethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22F2N6O2/c1-25-5-7-26(8-6-25)16-11-17(23-12-22-16)28-9-4-21-18(27)24-13-2-3-14(19)15(20)10-13/h2-3,10-12H,4-9H2,1H3,(H2,21,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGYXRXXDLPLNPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC(=NC=N2)OCCNC(=O)NC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22F2N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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